Cas no 2229184-39-6 (2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethanimidamide)

• Product Name: 2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethanimidamide
• CAS No: 2229184-39-6
• MF: C₆H₉N₅O₂
• MW: 183.167959928513
• CID: 6029989
• PubChem ID: 165660417
• Update Time: 2025-06-10

2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethanimidamide
• EN300-1802046
• 2229184-39-6

• Inchi： 1S/C6H9N5O2/c1-10-4(2-6(7)8)5(3-9-10)11(12)13/h3H,2H2,1H3,(H3,7,8)
• InChI Key： ICWVRGLQRIHEGV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NN(C)C=1CC(=N)N)=O

Computed Properties

• Exact Mass: 183.07562455g/mol
• Monoisotopic Mass: 183.07562455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 114Ų

Additional information on 2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethanimidamide

Research Briefing on 2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethanimidamide (CAS: 2229184-39-6)

The compound 2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethanimidamide (CAS: 2229184-39-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and ethanimidamide functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel antimicrobial and anticancer agents. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and synthetic pathways, aiming to optimize its efficacy and safety profile.

One of the key areas of investigation has been the compound's role as a precursor in the synthesis of heterocyclic compounds with biological activity. Researchers have demonstrated that 2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethanimidamide can serve as a versatile building block for the construction of more complex molecules, such as triazoles and imidazoles, which are known for their broad-spectrum antimicrobial properties. The nitro group at the 4-position of the pyrazole ring has been identified as a critical moiety for enhancing the compound's reactivity and binding affinity to target proteins.

In a recent study published in the Journal of Medicinal Chemistry, the compound was evaluated for its inhibitory effects on bacterial DNA gyrase, an essential enzyme for bacterial replication. The results indicated that derivatives of 2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethanimidamide exhibited potent activity against both Gram-positive and Gram-negative pathogens, with minimal cytotoxicity to mammalian cells. These findings suggest its potential as a lead compound for the development of new antibiotics, particularly in the face of rising antibiotic resistance.

Another significant application of this compound lies in its anticancer properties. Preliminary in vitro studies have shown that it can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism appears to involve the disruption of mitochondrial membrane potential and the activation of caspase-dependent pathways. Ongoing research is exploring the compound's ability to synergize with existing chemotherapeutic agents, which could lead to more effective combination therapies.

The synthetic pathway for 2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethanimidamide has also been a subject of optimization. Recent advancements in green chemistry have enabled more efficient and environmentally friendly production methods, reducing the reliance on hazardous reagents and solvents. These improvements not only enhance the scalability of the compound but also align with the growing demand for sustainable pharmaceutical manufacturing practices.

In conclusion, 2-(1-methyl-4-nitro-1H-pyrazol-5-yl)ethanimidamide (CAS: 2229184-39-6) represents a promising candidate for further development in both antimicrobial and anticancer therapies. Its unique chemical structure and versatile reactivity make it a valuable tool for medicinal chemists. Future research should focus on in vivo studies to validate its therapeutic potential and explore its pharmacokinetic and toxicological profiles in greater detail.